2-(4-chlorophenyl)-N-(6-(methylthio)pyridazin-3-yl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-(6-methylsulfanylpyridazin-3-yl)acetamide
• InChI: InChI=1S/C13H12ClN3OS/c1-19-13-7-6-11(16-17-13)15-12(18)8-9-2-4-10(14)5-3-9/h2-7H,8H2,1H3,(H,15,16,18)
• InChI Key: QPEVIBOIXGDOIM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(C=C1)NC(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C13H12ClN3OS
• Molecular Weight: 293.77 g/mol

Description

2-(4-chlorophenyl)-N-(6-(methylthio)pyridazin-3-yl)acetamide is a chemical compound that has recently gained attention in scientific research. It is a pyridazine derivative that has potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Spectroscopic and Quantum Mechanical Studies

A study conducted by Mary et al. (2020) investigated the spectroscopic and quantum mechanical properties of some bioactive benzothiazolinone acetamide analogs, which share structural similarities with the compound . These compounds were analyzed for their light harvesting efficiency and potential as photosensitizers in dye-sensitized solar cells (DSSCs), demonstrating good performance. Additionally, their non-linear optical (NLO) activity was assessed, showing significant results that could be beneficial in the development of new materials for optical applications.

Oxidation Reactivity Channels

Pailloux et al. (2007) explored the chemical oxidation of 2-(pyridin-2-yl)-N,N-diphenylacetamide derivatives, including a compound structurally related to the one of interest, revealing diverse oxidation reactivity channels. The study provides insights into the synthetic routes and characterization of the oxidation products, which could have implications for developing novel compounds with potential applications in various chemical industries Pailloux et al., 2007.

Antimicrobial Activity

Research by Kumar and Mishra (2015) on novel derivatives of 2-hydrazinyl-N-N, diphenyl acetamide, which is structurally related to the target compound, showed significant antimicrobial and antifungal activities. This suggests potential applications of such compounds in developing new antimicrobial agents.

ACAT-1 Inhibition for Therapeutic Applications

A study identified 2-(4-(2-((1H-Benzo[d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)-N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, with implications for treating diseases involving ACAT-1 overexpression Shibuya et al., 2018.